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Compound of Interest

Compound Name: Methyl 2-(aminomethyl)nicotinate

Cat. No.: B1611452 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Methyl 2-(aminomethyl)nicotinate is a derivative of nicotinic acid, a member of the pyridine

carboxylic acid family. Compounds in this class are of significant interest in medicinal chemistry

and drug development due to their diverse biological activities. Accurate and reproducible

preparation of solutions of this compound is critical for experimental success in various

research applications, including but not limited to, enzyme assays, cell-based studies, and

pharmacokinetic analyses.

This document provides a detailed protocol for the preparation of Methyl 2-
(aminomethyl)nicotinate solutions, including information on its physicochemical properties,

recommended solvents, storage conditions, and safety precautions.

2. Physicochemical Properties and Data

A summary of the key quantitative data for Methyl 2-(aminomethyl)nicotinate is presented in

the table below. This information is essential for accurate solution preparation and storage.
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Property Value Source

Molecular Formula C₈H₁₀N₂O₂ [1]

Molecular Weight 166.18 g/mol [1]

Appearance
White to almost white

powder/crystal
[2]

Solubility Soluble in Methanol [2]

Storage Temperature
2-8°C, sealed in a dry, inert

atmosphere
[1][3]

pKa 4.71 ± 0.36 (Predicted) [2]

Stock Solution Storage
-20°C for 1 month; -80°C for 6

months (Protect from light)

Based on data for the related

compound Methyl 2-

aminonicotinate.[4]

Stability in Aqueous Solution

Data not available; a related

compound, methyl nicotinate,

shows excellent stability in

aqueous solution when stored

at 4°C, with a degradation rate

of about 0.5% per year.[5][6]

It is recommended to prepare

fresh aqueous solutions or

perform stability studies for

long-term storage.

3. Experimental Protocol: Preparation of a 10 mM Stock Solution in Methanol

This protocol describes the preparation of a 10 mM stock solution of Methyl 2-
(aminomethyl)nicotinate in methanol. This stock solution can then be further diluted in

appropriate aqueous buffers or cell culture media for specific experimental applications.

3.1. Materials

Methyl 2-(aminomethyl)nicotinate (CAS No. 734510-19-1)

Anhydrous Methanol (ACS grade or higher)

Calibrated analytical balance
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Spatula

Weighing paper or boat

Volumetric flask (appropriate size, e.g., 10 mL)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Amber or light-blocking storage vials

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves.

3.2. Safety Precautions

Methyl 2-(aminomethyl)nicotinate and its related compounds are classified as irritants and

may be harmful if swallowed, inhaled, or in contact with skin.[7][8]

Always handle the compound in a well-ventilated area, preferably within a chemical fume

hood.

Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

In case of contact with eyes or skin, rinse immediately with plenty of water for at least 15

minutes and seek medical attention.[7][9]

If inhaled, move to fresh air. If not breathing, give artificial respiration and consult a

physician.[8]

If swallowed, rinse mouth with water and consult a physician.[8]

3.3. Procedure

Equilibrate Compound: Before opening, allow the container of Methyl 2-
(aminomethyl)nicotinate to equilibrate to room temperature to prevent condensation of

moisture.
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Calculate Required Mass: To prepare 10 mL of a 10 mM stock solution, calculate the

required mass of the compound:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.010 L x 166.18 g/mol = 1.6618 mg

Weighing: Carefully weigh out the calculated amount of Methyl 2-(aminomethyl)nicotinate
using a calibrated analytical balance.

Dissolution: a. Transfer the weighed compound into the 10 mL volumetric flask. b. Add a

small amount of anhydrous methanol (approximately 5 mL) to the flask. c. Gently swirl the

flask to dissolve the compound. If necessary, use a vortex mixer at a low setting to aid

dissolution.

Final Volume Adjustment: Once the solid is completely dissolved, add anhydrous methanol

to the volumetric flask until the bottom of the meniscus reaches the 10 mL calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in

amber or light-blocking vials to minimize freeze-thaw cycles and light exposure. b. For short-

term storage (up to 1 month), store the aliquots at -20°C.[4] c. For long-term storage (up to 6

months), store the aliquots at -80°C.[4]

4. Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Methyl 2-
(aminomethyl)nicotinate stock solution.
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Caption: Workflow for Methyl 2-(aminomethyl)nicotinate solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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